Cas no 2171451-75-3 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171451-75-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6300144
• PubChem ID: 165802690
• Update Time: 2025-07-19

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid
• 2171451-75-3
• EN300-1472677
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-8-18(15-25(30)29-14-13-19(17(29)2)26(31)32)28-27(33)34-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,17-19,24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)/t17?,18-,19?/m0/s1
• InChI Key： OAKNYAIAPHQLNE-XBMUEBEBSA-N
• SMILES： O=C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS: 2171451-75-3)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS: 2171451-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and reactivity. The Fmoc group, a widely used protecting group in peptide chemistry, plays a crucial role in the selective deprotection and activation of the amino acid derivatives. Researchers have reported improved synthetic routes that yield higher purity and better scalability, which are critical for industrial applications. These advancements are expected to facilitate the production of more complex peptide-based therapeutics.

In addition to its synthetic utility, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound may exhibit modulatory effects on certain enzymatic pathways, particularly those involved in inflammation and neurodegenerative diseases. These findings open new avenues for the development of novel therapeutic agents targeting these conditions.

Furthermore, the compound's potential as a building block for peptidomimetics has been explored. Peptidomimetics are synthetic molecules that mimic the biological activity of peptides but offer improved pharmacokinetic properties, such as enhanced stability and bioavailability. The structural flexibility of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid makes it a valuable scaffold for designing such molecules, which could lead to breakthroughs in drug discovery.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, environmental impact of the synthesis process, and the need for further biological validation must be addressed. Ongoing research aims to tackle these challenges, with a focus on green chemistry approaches and comprehensive preclinical studies.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS: 2171451-75-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and peptidomimetic design highlight its potential to contribute significantly to advancing therapeutic innovations. Continued research and collaboration across disciplines will be essential to fully realize its potential.